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Introduction to G418 (Geneticin)

G418, also known as Geneticin®, is an aminoglycoside antibiotic produced by the bacterium
Micromonospora rhodorangea.[1][2][3] Structurally similar to neomycin and gentamicin B1,
G418 is a potent inhibitor of protein synthesis in both prokaryotic and eukaryotic cells.[1][2][4]
Its primary application in molecular biology is not as an antimicrobial agent, but as a powerful
selective agent for eukaryotic cells.[1][5] Following transfection with a plasmid carrying a
specific resistance gene, researchers can use G418 to selectively eliminate cells that have not
successfully incorporated the genetic construct, thereby isolating and establishing stable cell
lines.[5][6][7]

Mechanism of Action and Resistance
Inhibition of Protein Synthesis in Susceptible Cells

The cytotoxicity of G418 stems from its ability to disrupt protein synthesis at the ribosomal
level. The primary target in eukaryotes is the 80S ribosome, which is responsible for translating
messenger RNA (mRNA) into proteins.[1][5] G418 binds to the ribosome and physically
obstructs the elongation phase of translation, halting the addition of new amino acids to the
growing polypeptide chain.[1][4] This interference can also disrupt the ribosome's proofreading
capabilities, leading to the synthesis of non-functional or truncated proteins.[1][8] The
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cumulative effect is a complete shutdown of protein synthesis, leading to metabolic collapse
and cell death.[1][5]
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Start: Parental Cell Line

1. Plate cells in 24-well plate
(~25% confluency)

'

2. Incubate overnight

'

3. Add media with range of
G418 concentrations (0-1000 pg/mL)

:

4. Incubate and observe daily
(Replace media every 2-4 days)

5. Determine lowest concentration

that kills all cells in 7-14 days

End: Optimal G418 Concentration
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Start: Target Cell Line

1. Transfect with vector
(Gene of Interest + neo gene)

'

2. Recover in non-selective
medium (24-72h)

l

3. Apply G418 selective medium

:

4. Maintain selection
(replace media every 2-4 days)

.

5. Resistant colonies form
(1-3 weeks)

6. Isolate individual colonies

7. Expand clonal populations

End: Stable Clonal Cell Lines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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